Cas no 2755720-69-3 (1,3-Dichloro-5-fluoro-2-vinylbenzene)

• Product Name: 1,3-Dichloro-5-fluoro-2-vinylbenzene
• CAS No: 2755720-69-3
• MF: C₈H₅Cl₂F
• MW: 191.03
• CID: 5079542
• Update Time: 2025-11-03

1,3-Dichloro-5-fluoro-2-vinylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-5-fluoro-2-vinylbenzene

• Inchi： 1S/C8H5Cl2F/c1-2-6-7(9)3-5(11)4-8(6)10/h2-4H,1H2
• InChI Key： DKFUBKFASXXVMC-UHFFFAOYSA-N
• SMILES： FC1C=C(Cl)C(C=C)=C(Cl)C=1

Additional information on 1,3-Dichloro-5-fluoro-2-vinylbenzene

Comprehensive Overview of 1,3-Dichloro-5-fluoro-2-vinylbenzene (CAS No. 2755720-69-3): Properties, Applications, and Industry Relevance

1,3-Dichloro-5-fluoro-2-vinylbenzene (CAS No. 2755720-69-3) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, characterized by its vinyl and halogen substituents, serves as a critical intermediate in organic synthesis, particularly in the development of advanced materials and specialty chemicals. Its molecular formula, C₈H₅Cl₂F, highlights its potential for selective functionalization, making it a valuable asset in pharmaceutical and agrochemical research.

The growing demand for fluorinated and chlorinated benzene derivatives in modern chemistry has propelled 1,3-Dichloro-5-fluoro-2-vinylbenzene into the spotlight. Researchers and industry professionals frequently search for terms like "synthesis of halogenated vinylbenzenes" or "applications of fluorinated aromatic compounds," reflecting the compound's relevance in cutting-edge scientific inquiries. Its stability under various reaction conditions and compatibility with cross-coupling reactions further enhance its utility in constructing complex molecular architectures.

One of the most compelling aspects of CAS No. 2755720-69-3 is its role in sustainable chemistry. With the global push toward greener alternatives, this compound's potential as a building block for biodegradable polymers and eco-friendly coatings has been explored. Recent studies have investigated its incorporation into photoactive materials, aligning with the surge in interest for renewable energy solutions. Keywords such as "halogenated benzene in solar cells" and "vinylbenzene derivatives for OLEDs" underscore its intersection with trending technological advancements.

From a commercial perspective, 1,3-Dichloro-5-fluoro-2-vinylbenzene is often discussed alongside high-performance intermediates and custom chemical synthesis. Its compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, makes it indispensable for producing tailor-made compounds in medicinal chemistry. Industry reports highlight its use in developing non-linear optical materials, addressing the rising demand for components in telecommunications and data storage.

Safety and handling protocols for CAS No. 2755720-69-3 are frequently queried, emphasizing the need for clear technical documentation. While not classified as hazardous under standard conditions, proper storage in anhydrous environments and avoidance of prolonged light exposure are recommended to maintain its integrity. This aligns with broader industry trends toward responsible chemical management and transparent supply chains.

In summary, 1,3-Dichloro-5-fluoro-2-vinylbenzene represents a convergence of innovation and practicality. Its multifaceted applications—from advanced material science to green chemistry initiatives—position it as a compound of enduring significance. As research continues to uncover new potentials, its role in addressing contemporary challenges like energy efficiency and sustainable manufacturing will likely expand, solidifying its place in the chemical landscape.